Cas no 848499-31-0 (2-bromo-1,3-thiazole-5-carboxamide)

2-Bromo-1,3-thiazole-5-carboxamide is a brominated thiazole derivative with a carboxamide functional group, serving as a versatile intermediate in organic synthesis and pharmaceutical research. Its reactive bromine atom enables efficient cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, facilitating the construction of complex heterocyclic frameworks. The carboxamide moiety enhances solubility and provides a handle for further derivatization, making it valuable in medicinal chemistry for the development of bioactive compounds. This compound is particularly useful in the synthesis of thiazole-based inhibitors, agrochemicals, and functional materials. High purity and stability under standard conditions ensure reliable performance in demanding synthetic applications.
2-bromo-1,3-thiazole-5-carboxamide structure
848499-31-0 structure
Product Name:2-bromo-1,3-thiazole-5-carboxamide
CAS No:848499-31-0
MF:C4H3BrN2OS
MW:207.048418283463
MDL:MFCD09998942
CID:716552
PubChem ID:20328604
Update Time:2025-05-27

2-bromo-1,3-thiazole-5-carboxamide Chemical and Physical Properties

Names and Identifiers

    • 2-Bromothiazole-5-carboxamide
    • 2-bromo-1,3-thiazole-5-carboxamide
    • 5-Thiazolecarboxamide,2-bromo-
    • 2-BROMO-THIAZOLE-5-CARBOXAMIDE
    • 2-bromo-thiazol-5-carboxamide
    • 5-Thiazolecarboxamide, 2-bromo-
    • RXTGRIUBDYHCKY-UHFFFAOYSA-N
    • MB08396
    • FCH1397479
    • AX8072327
    • ST2416645
    • W8754
    • A23314
    • 2-Bromo-5-thiazolecarboxamide (ACI)
    • DB-076145
    • EN300-316799
    • DS-14707
    • DTXSID00605514
    • s10763
    • MFCD09998942
    • AKOS015919524
    • F1917-5704
    • SCHEMBL1238343
    • 848499-31-0
    • MDL： MFCD09998942
    • Inchi： 1S/C4H3BrN2OS/c5-4-7-1-2(9-4)3(6)8/h1H,(H2,6,8)
    • InChI Key： RXTGRIUBDYHCKY-UHFFFAOYSA-N
    • SMILES： O=C(C1=CN=C(Br)S1)N

Computed Properties

  • Exact Mass: 205.91500
  • Monoisotopic Mass: 205.91495g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 1
  • Complexity: 132
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 84.2
  • XLogP3: 1.2

Experimental Properties

  • Boiling Point: 390.7±15.0°C at 760 mmHg
  • PSA: 84.22000
  • LogP: 1.70480

2-bromo-1,3-thiazole-5-carboxamide Security Information

2-bromo-1,3-thiazole-5-carboxamide Customs Data

  • HS CODE：2934100090
  • Customs Data：

    China Customs Code:

    2934100090

    Overview:

    2934100090. Compounds that structurally contain a non fused thiazole ring(Whether hydrogenated or not). VAT:17.0%. Tax refund rate:9.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934100090 other compounds containing an unfused thiazole ring (whether or not hydrogenated) in the structure VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:20.0%

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2-bromo-1,3-thiazole-5-carboxamide Production Method

Production Method 1

4175-78-4 4175-78-4
848499-31-0 848499-31-0
2136639-04-6 2136639-04-6
Reaction Conditions
1.1 Reagents: Dimethylacetamide Solvents: Water ;  6.3 h, 135 - 140 °C
Reference
A facile approach to transformation of hetero aryl amides from hetero aryl halides
Nagaraju, B.; Subbaiah, T.; Prasanna, B., Heterocyclic Letters, 2017, 7(2), 467-472

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